Cas no 2116653-72-4 (methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate)

Methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate is a fluorinated indole derivative with a ketoester functional group, offering versatile reactivity for synthetic applications. Its structure combines an electron-withdrawing fluoro substituent and a methyl ester moiety, making it a valuable intermediate in medicinal chemistry and heterocyclic synthesis. The compound’s rigid indole scaffold and carbonyl functionality enable selective modifications, facilitating the development of bioactive molecules. Its stability under standard conditions and compatibility with common reagents enhance its utility in multi-step syntheses. This compound is particularly useful in constructing fluorinated pharmacophores, contributing to the exploration of novel therapeutic agents with improved metabolic properties.
methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate structure
2116653-72-4 structure
Product Name:methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate
CAS No:2116653-72-4
MF:C10H8FNO3
MW:209.173826217651
CID:5617647
PubChem ID:165457898
Update Time:2025-06-13

methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate
    • 2116653-72-4
    • EN300-28918371
    • Inchi: 1S/C10H8FNO3/c1-15-10(14)5-2-3-7-6(9(5)11)4-8(13)12-7/h2-3H,4H2,1H3,(H,12,13)
    • InChI Key: PMAWGQJRFFDJOT-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OC)C=CC2=C1CC(N2)=O

Computed Properties

  • Exact Mass: 209.04882128g/mol
  • Monoisotopic Mass: 209.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.4Ų

methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate Pricemore >>

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Additional information on methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate

Comprehensive Overview of Methyl 4-Fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 2116653-72-4)

Methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 2116653-72-4) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of both fluoro and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its applications in drug discovery and medicinal chemistry, where it can serve as a building block for kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds like methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where researchers seek compounds with specific functional groups to improve drug efficacy. The CAS No. 2116653-72-4 is often searched in conjunction with terms like "fluorinated indole synthesis", "indole derivatives in drug development", and "ester functional group applications", reflecting its relevance in contemporary scientific discussions.

The synthesis of methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate typically involves multi-step organic reactions, including fluorination and esterification. Its molecular weight and structural features make it suitable for high-throughput screening (HTS) in drug discovery pipelines. Additionally, its physicochemical properties, such as solubility and lipophilicity, are critical for optimizing ADME profiles (Absorption, Distribution, Metabolism, and Excretion) in preclinical studies. These aspects are frequently queried in AI-driven literature searches, highlighting the compound's importance in computational chemistry and molecular modeling.

Beyond pharmaceuticals, methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate has potential applications in material science, particularly in designing organic semiconductors and fluorescent probes. Its electron-withdrawing properties, attributed to the fluoro substituent, can modulate electronic characteristics in conjugated systems. This has sparked interest in green chemistry initiatives, where researchers explore sustainable synthesis routes for such compounds. Searches related to "eco-friendly indole derivatives" and "fluorine in smart materials" often intersect with discussions about this compound.

Quality control and analytical characterization of CAS No. 2116653-72-4 rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, which are paramount for regulatory compliance in pharmaceutical applications. The compound's spectral data and chromatographic profiles are frequently referenced in open-access databases, catering to the increasing demand for transparent research data.

In summary, methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 2116653-72-4) is a multifaceted compound with broad applicability in life sciences and advanced materials. Its unique chemical structure and functional groups position it as a valuable asset in both academic and industrial research. As the scientific community continues to explore fluorine chemistry and indole-based scaffolds, this compound is poised to remain a focal point in innovative research endeavors.

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